Cas no 1184964-19-9 ((2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride)
(2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (2-ISOPROPYL-IMIDAZOL-1-YL)-ACETIC ACID HYDROCHLORIDE
- (2-Isopropyl-imidazol-1-yl)-acetic acidhydrochloride
- 2-(2-Isopropyl-1H-imidazol-1-yl)acetic acid hydrochloride
- (2-isopropylimidazol-1-yl)acetic acid hydrochloride
- (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride
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- Inchi: 1S/C8H12N2O2.ClH/c1-6(2)8-9-3-4-10(8)5-7(11)12;/h3-4,6H,5H2,1-2H3,(H,11,12);1H
- InChI Key: KNKYPNWVDUKFER-UHFFFAOYSA-N
- SMILES: Cl.OC(CN1C=CN=C1C(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 170
- Topological Polar Surface Area: 55.1
(2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487778-1g |
2-(2-Isopropyl-1H-imidazol-1-yl)acetic acid hydrochloride |
1184964-19-9 | 97% | 1g |
$291 | 2023-01-03 |
(2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride
Recent Advances in the Study of (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride (CAS: 1184964-19-9)
The compound (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride (CAS: 1184964-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and acetic acid hydrochloride moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.
One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with certain enzyme systems, particularly those involved in inflammatory and metabolic disorders. The imidazole ring, a common pharmacophore in medicinal chemistry, contributes to its bioactivity, while the isopropyl and acetic acid groups enhance its solubility and pharmacokinetic profile.
In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride, optimizing reaction conditions to improve yield and purity. The study highlighted the importance of controlling reaction parameters such as temperature and pH to prevent the formation of by-products. The optimized synthesis route has paved the way for larger-scale production, which is crucial for further preclinical and clinical evaluations.
Pharmacological evaluations have revealed that (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride exhibits notable anti-inflammatory and antioxidant properties. In vitro studies using human cell lines demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, its antioxidant activity was attributed to the scavenging of reactive oxygen species (ROS), which play a key role in oxidative stress-related pathologies.
Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of this compound in combination therapies for metabolic disorders such as diabetes and obesity. The patent claims that (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride enhances the efficacy of existing antidiabetic drugs by modulating glucose uptake and lipid metabolism. This synergistic effect could lead to the development of novel combination therapies with improved therapeutic outcomes.
Despite these promising results, challenges remain in the development of (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural modifications and formulation strategies to overcome these limitations.
In conclusion, (2-Isopropyl-imidazol-1-YL)-acetic acid hydrochloride (CAS: 1184964-19-9) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its unique structural features and broad pharmacological activities make it a valuable candidate for further research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical evaluations will be essential to unlock its full therapeutic potential.
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